Cas no 122665-03-6 (prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate)

• Product Name: prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate
• CAS No: 122665-03-6
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 2896929
• PubChem ID: 11139956
• Update Time: 2025-08-10

prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate Chemical and Physical Properties

Names and Identifiers

• 122665-03-6
• SCHEMBL10414186
• EN300-7200386
• prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate

• Inchi： 1S/C14H17NO4/c1-3-9-18-13(16)11(2)15-14(17)19-10-12-7-5-4-6-8-12/h3-8,11H,1,9-10H2,2H3,(H,15,17)/t11-/m0/s1
• InChI Key： CZLZCKPUFHZQFD-NSHDSACASA-N
• SMILES： O(C(N[C@H](C(=O)OCC=C)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.11575802Da
• Monoisotopic Mass: 263.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.6Ų

Additional information on prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate

Introduction to Prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate (CAS No: 122665-03-6)

Prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate, with the CAS number 122665-03-6, is a compound of significant interest in the field of chemical and biomedical research. This compound, characterized by its complex structure, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including an amide and an ester moiety, makes it a versatile intermediate in the synthesis of more complex molecules.

The structure of Prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate features a chiral center at the second carbon atom, which is indicated by the (2S) configuration. This stereochemical feature is crucial in pharmaceutical applications, as the enantiomeric purity of a drug can significantly impact its efficacy and safety. The compound's molecular formula and connectivity contribute to its unique chemical properties, making it a valuable building block in organic synthesis.

In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts that can facilitate the asymmetric synthesis of complex molecules. Prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate has been explored as a potential chiral ligand or intermediate in such processes. Its ability to participate in stereoselective reactions makes it a promising candidate for the synthesis of enantiomerically pure pharmaceuticals and fine chemicals.

One of the key areas where Prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate has shown promise is in the field of protease inhibition. Proteases are enzymes that play critical roles in various biological processes, and their inhibition is often a key strategy in drug design. The amide group in this compound can interact with the active sites of proteases, potentially leading to the development of new inhibitors. Research has indicated that derivatives of this compound may exhibit inhibitory activity against specific proteases, making them valuable tools in drug discovery.

The benzyloxy carbonyl group in Prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate also contributes to its utility as a synthetic intermediate. This group is commonly used in peptide coupling reactions and can protect amino groups during synthetic procedures. Its stability under various reaction conditions makes it a preferred choice for multi-step syntheses involving sensitive functional groups.

Recent studies have also explored the use of Prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate in the development of novel materials. Its ability to form stable complexes with other molecules has led to investigations into its potential applications in coordination chemistry and material science. These complexes may exhibit unique properties that could be useful in catalysis, sensing, or other advanced technological applications.

The synthesis of Prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of chiral starting materials and stereoselective reactions is essential to achieve the desired enantiomeric excess. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In conclusion, Prop-2-en-1-yl (2S)-2-{[(benzyloxy)carbonyl]amino}propanoate (CAS No: 122665-03-6) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its complex structure, chiral center, and functional groups make it a valuable intermediate for synthetic chemistry. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemical science.